Cas no 1804863-23-7 (3-Chloro-2-(difluoromethyl)-4-nitropyridine-5-acetic acid)

3-Chloro-2-(difluoromethyl)-4-nitropyridine-5-acetic acid is a specialized pyridine derivative with a unique structural framework, combining chloro, difluoromethyl, nitro, and acetic acid functional groups. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate in synthetic chemistry. The presence of electron-withdrawing groups enhances reactivity, enabling selective modifications for targeted applications. Its difluoromethyl moiety may contribute to improved metabolic stability in bioactive molecules, while the nitro and chloro substituents offer sites for further functionalization. The acetic acid side chain provides additional flexibility for conjugation or salt formation. This compound is suited for exploratory studies in medicinal chemistry and material science.

3-Chloro-2-(difluoromethyl)-4-nitropyridine-5-acetic acid structure

1804863-23-7 structure

Product Name:3-Chloro-2-(difluoromethyl)-4-nitropyridine-5-acetic acid

CAS No:1804863-23-7

MF:C₈H₅ClF₂N₂O₄

MW:266.586107969284

CID:4873191

Update Time:2025-06-11

3-Chloro-2-(difluoromethyl)-4-nitropyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

- 3-Chloro-2-(difluoromethyl)-4-nitropyridine-5-acetic acid
- Inchi： 1S/C8H5ClF2N2O4/c9-5-6(8(10)11)12-2-3(1-4(14)15)7(5)13(16)17/h2,8H,1H2,(H,14,15)
- InChI Key： QOHWVQNHSCEBKJ-UHFFFAOYSA-N
- SMILES： ClC1C(C(F)F)=NC=C(CC(=O)O)C=1[N+](=O)[O-]

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 312
XLogP3: 1.4
Topological Polar Surface Area: 96

3-Chloro-2-(difluoromethyl)-4-nitropyridine-5-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029045764-1g	3-Chloro-2-(difluoromethyl)-4-nitropyridine-5-acetic acid	1804863-23-7	97%	1g	$1,519.80	2022-04-01

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Additional information on 3-Chloro-2-(difluoromethyl)-4-nitropyridine-5-acetic acid

Recent Advances in the Study of 3-Chloro-2-(difluoromethyl)-4-nitropyridine-5-acetic acid (CAS: 1804863-23-7)

The compound 3-Chloro-2-(difluoromethyl)-4-nitropyridine-5-acetic acid (CAS: 1804863-23-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine core and functional groups, has shown promising potential in various applications, including drug development and agrochemical synthesis. Recent studies have focused on elucidating its synthesis pathways, biological activities, and potential therapeutic applications.

One of the key areas of research has been the optimization of synthetic routes for 3-Chloro-2-(difluoromethyl)-4-nitropyridine-5-acetic acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, scalable synthesis method that improves yield and reduces byproduct formation. The researchers employed a multi-step process involving halogenation, nitration, and carboxylation, achieving a final purity of over 98%. This advancement is critical for large-scale production and further pharmacological evaluation.

In terms of biological activity, preliminary in vitro studies have revealed that this compound exhibits notable inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, a recent paper in Bioorganic & Medicinal Chemistry Letters (2024) reported that 3-Chloro-2-(difluoromethyl)-4-nitropyridine-5-acetic acid acts as a potent inhibitor of cyclooxygenase-2 (COX-2), with an IC50 value of 0.8 µM. This finding suggests its potential as a lead compound for developing novel anti-inflammatory agents.

Furthermore, computational modeling studies have provided insights into the molecular interactions between this compound and its biological targets. Molecular docking simulations indicate that the difluoromethyl and nitro groups play a crucial role in binding affinity, while the acetic acid moiety enhances solubility and bioavailability. These findings are instrumental in guiding future structure-activity relationship (SAR) studies.

Despite these promising results, challenges remain in translating these findings into clinical applications. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed. Ongoing research is exploring derivatization strategies to improve the pharmacokinetic properties of 3-Chloro-2-(difluoromethyl)-4-nitropyridine-5-acetic acid while retaining its biological efficacy.

In conclusion, 3-Chloro-2-(difluoromethyl)-4-nitropyridine-5-acetic acid represents a versatile scaffold with significant potential in drug discovery. Continued research efforts are expected to uncover new applications and optimize its therapeutic profile, making it a valuable asset in the chemical biology and pharmaceutical industries.